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Compound of Interest

Compound Name: 3,5-Dibromo-4-pyridinol

Cat. No.: B1294550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information

for 3,5-Dibromo-4-pyridinol. The document summarizes key physicochemical properties,

outlines detailed experimental protocols for solubility determination, and presents a logical

workflow for assessing the compound's solubility characteristics.

Physicochemical Properties
A summary of the known physicochemical properties of 3,5-Dibromo-4-pyridinol is presented

below. These parameters are crucial for understanding and predicting its solubility behavior.

Property Value Source

Molecular Formula C₅H₃Br₂NO [1][2]

Molecular Weight 252.89 g/mol [1][3]

Melting Point 370 °C (decomposition) [1][4]

Boiling Point 317.5 ± 37.0 °C at 760 mmHg [1][2]

Density 2.2 ± 0.1 g/cm³ [1][2]

pKa 6.47 ± 0.10 (Predicted) [4]

XLogP3 1.14 [1][2]
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Solubility Profile
While specific quantitative solubility data for 3,5-Dibromo-4-pyridinol in various solvents is not

readily available in the public domain, qualitative inferences can be drawn from its structural

analogs.

Aqueous Solubility: Based on its predicted pKa of 6.47, the solubility of 3,5-Dibromo-4-
pyridinol in aqueous solutions is expected to be pH-dependent. It will likely exhibit higher

solubility in basic conditions due to the deprotonation of the hydroxyl group. The related

compound, 3,5-dibromopyridine, is reported to be insoluble in water[5].

Organic Solvent Solubility: The analog 3,5-dibromopyridine is soluble in chloroform and

methanol[5]. Another similar compound, 3,5-dibromo-4-methylpyridine, is soluble in common

organic solvents such as ethanol, ether, and chloroform[6]. Therefore, 3,5-Dibromo-4-
pyridinol is anticipated to be soluble in polar organic solvents.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of a compound like 3,5-
Dibromo-4-pyridinol. These protocols are adapted from standard laboratory procedures[7][8]

[9][10].

General Qualitative Solubility Testing
Sample Preparation: Accurately weigh approximately 25 mg of 3,5-Dibromo-4-pyridinol.

Solvent Addition: In a small test tube, add 0.75 mL of the desired solvent in small portions.

Mixing: After each addition, shake the test tube vigorously for at least 60 seconds.

Observation: Visually inspect the solution to determine if the compound has completely

dissolved. If the compound dissolves, it is considered soluble. If a significant amount of solid

remains, it is deemed insoluble.

Solubility in Aqueous Acid and Base
This procedure helps to identify acidic or basic functional groups that can influence solubility.
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Water Insolubility Confirmation: First, confirm that the compound is insoluble in water using

the general qualitative method.

5% NaOH Solution: To a test tube containing the compound, add 0.75 mL of 5% aqueous

NaOH solution in portions, shaking after each addition. If the compound dissolves, it

indicates the presence of an acidic functional group.

5% HCl Solution: In a separate test tube, add 0.75 mL of 5% aqueous HCl solution to the

compound in portions, with vigorous shaking. Dissolution suggests the presence of a basic

functional group.

5% NaHCO₃ Solution: For compounds that dissolve in 5% NaOH, a further test with 5%

aqueous NaHCO₃ can be performed. Dissolution in this weaker base suggests a more

strongly acidic functional group.

Experimental Workflow for Solubility Assessment
The following diagram illustrates a typical workflow for systematically determining the solubility

of an organic compound.
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Caption: A flowchart for systematic qualitative solubility analysis of an organic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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